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Compound of Interest

Compound Name: 6-Bromo-4-chloro-1H-indazole

Cat. No.: B1343640 Get Quote

Essential Safety and Handling Guide for 6-Bromo-4-
chloro-1H-indazole
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of 6-Bromo-4-chloro-1H-indazole. Adherence to these procedures is critical for

ensuring laboratory safety and regulatory compliance.

I. Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is the first line of defense against

potential exposure.[1][2][3] The following PPE is mandatory when handling 6-Bromo-4-chloro-
1H-indazole:

Eye Protection: Chemical splash goggles should be worn at all times.[4] Safety glasses are

not sufficient as they do not provide a seal against splashes.[4]

Hand Protection: Chemical-resistant gloves are required.[4][5] Given the nature of the

compound, it is recommended to use double gloves.[1] The outer glove should be removed

and disposed of within the fume hood after the procedure.

Body Protection: A lab coat or chemical-resistant coveralls must be worn.[2][6]
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Respiratory Protection: All handling of the solid compound should be done in a certified

chemical fume hood to avoid inhalation of dust.[7] If there is a risk of generating dust or

aerosols outside of a fume hood, a respirator may be necessary.

Quantitative Safety Data for 6-Bromo-4-

chloro-1H-indazole

Molecular Formula C₇H₄BrClN₂[5][8]

Molecular Weight 231.48 g/mol [5][8][9]

Purity ≥96%[8]

Hazard Statements

H302 (Harmful if swallowed), H315 (Causes

skin irritation), H319 (Causes serious eye

irritation), H335 (May cause respiratory irritation)

[10]

Precautionary Statements

P261 (Avoid breathing

dust/fume/gas/mist/vapors/spray),

P305+P351+P338 (IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing)[10]

Signal Word Warning[10]

Pictograms GHS07 (Exclamation Mark)[10]

II. Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of 6-Bromo-4-chloro-1H-indazole from receipt to use

in an experiment.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a cool, dry, and well-ventilated area away from incompatible materials.[5] The

recommended storage temperature is under an inert atmosphere at 2-8°C.[10]
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Keep the container tightly closed.

2. Preparation for Use:

Before handling, ensure that a safety shower and eyewash station are readily accessible.[7]

Prepare your workspace within a certified chemical fume hood.

Don all required personal protective equipment (see Section I).

3. Weighing and Transfer:

Handle the solid compound carefully to avoid the formation of dust.[5]

Use a spatula to transfer the desired amount of the compound onto weighing paper or

directly into a tared container within the fume hood.

Close the primary container immediately after use.

4. In Case of a Spill:

Evacuate personnel from the immediate area.[5]

Remove all sources of ignition.[5]

Wear appropriate PPE, including respiratory protection if necessary.

Contain the spill using an inert absorbent material.

Collect the spilled material and place it in a sealed, labeled container for disposal as

halogenated organic waste.[5][7]

Clean the spill area thoroughly.

III. Disposal Plan: Step-by-Step Waste Management
Proper disposal of 6-Bromo-4-chloro-1H-indazole and contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.[7]
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1. Waste Segregation:

Due to its bromine and chlorine content, 6-Bromo-4-chloro-1H-indazole is classified as a

halogenated organic compound.[7]

All waste containing this compound must be collected in a designated "Halogenated Organic

Waste" container.[7]

Do not mix halogenated waste with non-halogenated waste.[7]

2. Disposal of Unused Product:

Carefully transfer any unused solid 6-Bromo-4-chloro-1H-indazole into the designated

"Halogenated Organic Waste" container.[7]

3. Disposal of Contaminated Materials:

Solid Waste: Contaminated items such as gloves, weighing paper, and paper towels should

be placed in a sealed bag and then into the solid "Halogenated Organic Waste" container.[7]

Liquid Waste: Solutions containing 6-Bromo-4-chloro-1H-indazole should be collected in a

designated "Halogenated Liquid Organic Waste" container.

Glassware: Rinse contaminated glassware with a suitable solvent (e.g., acetone or ethanol)

and collect the rinsate in the "Halogenated Liquid Organic Waste" container.[7] After this

initial rinse, the glassware can be washed according to standard laboratory procedures.[7]

4. Final Disposal:

All waste containers must be clearly labeled with their contents.

The final disposal of the halogenated organic waste must be handled by a licensed

hazardous waste disposal company.[7]

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 6-Bromo-4-chloro-1H-indazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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